1-(2-Furylmethylene)-4-phenylthiosemicarbazide
Overview
Description
“1-(2-Furylmethylene)-4-phenylthiosemicarbazide” is a chemical compound. However, there is limited information available about this specific compound . It’s important to note that Sigma-Aldrich provides similar compounds to early discovery researchers as part of a collection of rare and unique chemicals .
Synthesis Analysis
The synthesis of similar compounds often involves condensation reactions . For instance, a liquid phase Knoevenagel condensation reaction between furfural and acetylacetone has been used to synthesize related compounds .
Molecular Structure Analysis
The molecular structure of “this compound” is not explicitly available. However, Density Functional Theory (DFT) calculations on a similar compound, a double hydrogen-bonded dimer of 1-(2-furylmethylene)-4-phenyl thiosemicarbazide, suggest that it exists as a dimeric form in the crystal structure, linked by hydrogen bonds of N–H···S .
Chemical Reactions Analysis
The chemical reactions involving similar compounds have been studied. For example, the catalytic activities of similar compounds were investigated through a liquid phase Knoevenagel condensation reaction between furfural and acetylacetone .
Physical and Chemical Properties Analysis
The physical and chemical properties of “this compound” are not explicitly available. However, similar compounds have been analyzed for their properties .
Scientific Research Applications
Synthesis of Derivatives and Compounds : This compound is used in the synthesis of various derivatives. For instance, Calatayud et al. (2007) describe the synthesis of 4-methylthiosemicarbazide and its derivatives by reaction with benzil, highlighting the importance of reaction conditions and the acid used in determining the condensation product formed (Calatayud et al., 2007).
Formation of Heterocyclic Compounds : Sridharan and Prasad (2011) utilized 2-Furylmethylene derivatives in synthesizing various heteroannulated carbazoles, demonstrating the versatility of this compound in organic synthesis (Sridharan & Prasad, 2011).
Study of Hydrogen-Bonded Adducts : Research by Fonari et al. (2005) on weakly hydrogen-bonded adducts involving 4-phenylthiosemicarbazide highlights its utility in studying molecular structures and interactions (Fonari et al., 2005).
Synthesis of Mesoionic Compounds : Buccheri et al. (1997) explored the formation of mesoionic compounds through the rearrangement of 2,4-disubstituted thiosemicarbazides, indicating its potential in synthesizing novel compounds (Buccheri et al., 1997).
Antimicrobial Applications : Elmagd et al. (2017) used 1-(2-Benzamido-3-(1,3-diphenyl-1H-pyrazol-4-yl)acryloyl)-4-phenylthiosemicarbazide as a precursor for synthesizing various heterocyclic compounds, which were then tested for their antimicrobial activity (Elmagd et al., 2017).
Antifungal Evaluation : Terzioğlu Klip et al. (2010) conducted a study on novel triazolylmercaptoacetylthiosemicarbazide derivatives, evaluating their antifungal activity against various strains, showcasing the potential pharmaceutical applications of these derivatives (Terzioğlu Klip et al., 2010).
Mechanism of Action
The mechanism of action for “1-(2-Furylmethylene)-4-phenylthiosemicarbazide” is not explicitly stated in the available literature. However, similar compounds have been found to exist as a dimeric form in the crystal structure, linked by hydrogen bonds of N–H···S .
Safety and Hazards
The safety and hazards associated with “1-(2-Furylmethylene)-4-phenylthiosemicarbazide” are not explicitly available. However, Sigma-Aldrich provides similar compounds to early discovery researchers as part of a collection of rare and unique chemicals. They do not collect analytical data for these products, and the buyer assumes responsibility to confirm product identity and/or purity .
Future Directions
The future directions for research on “1-(2-Furylmethylene)-4-phenylthiosemicarbazide” are not explicitly available. However, similar compounds have been synthesized as potential photoactive materials .
Properties
IUPAC Name |
1-[(Z)-furan-2-ylmethylideneamino]-3-phenylthiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11N3OS/c17-12(14-10-5-2-1-3-6-10)15-13-9-11-7-4-8-16-11/h1-9H,(H2,14,15,17)/b13-9- |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VEVZWLDVAFRIQA-LCYFTJDESA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=S)NN=CC2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)NC(=S)N/N=C\C2=CC=CO2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11N3OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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